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Compound of Interest

Compound Name: Dipotassium hexabromoplatinate

Cat. No.: B093747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of potassium hexabromoplatinate(IV) (K₂PtBr₆) in various areas of materials science research.

K₂PtBr₆ is a valuable precursor for the synthesis of platinum-based nanomaterials, thin films,

and catalysts due to its defined stoichiometry and reactivity.

Synthesis of Platinum Nanoparticles
K₂PtBr₆ is an effective precursor for the synthesis of platinum nanoparticles (PtNPs) through

chemical reduction methods. The size and morphology of the resulting nanoparticles can be

controlled by adjusting reaction parameters such as temperature, reducing agent

concentration, and the presence of capping agents.

Quantitative Data for Platinum Nanoparticle Synthesis
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Precursor
System

Reducing
Agent

Stabilizer/Cap
ping Agent

Particle Size
(nm)

Reference

H₂PtCl₆/Water
Sodium

Borohydride
None 5.3 [1]

K₂PtCl₄/Bacterial

Cellulose
Hydrogen Gas

Bacterial

Cellulose
6.3 - 9.3 [2]

H₂PtCl₆/Water
Sodium

Borohydride

Polyvinylpyrrolid

one (PVP)
2.2 ± 0.6 [3]

K₂PtCl₆/PEI

Solution
Electroreduction

Polyethyleneimin

e (PEI)
10-20 [4]

Note: Data for K₂PtBr₆ is limited; the table provides data for analogous platinum precursors to

guide experimental design.

Experimental Protocol: Colloidal Synthesis of Platinum
Nanoparticles
This protocol describes a general method for the synthesis of platinum nanoparticles using

K₂PtBr₆ as the precursor, adapted from methods using similar platinum salts.

Materials:

Potassium hexabromoplatinate(IV) (K₂PtBr₆)

Sodium borohydride (NaBH₄)

Polyvinylpyrrolidone (PVP) (optional, as a capping agent)

Deionized water

Procedure:

Precursor Solution Preparation: Prepare a 1 mM aqueous solution of K₂PtBr₆.
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Stabilizer Addition (Optional): If a capping agent is desired to control nanoparticle growth and

prevent aggregation, add PVP to the K₂PtBr₆ solution to a final concentration of 1% (w/v)

and stir until fully dissolved.

Reduction: While vigorously stirring the K₂PtBr₆ solution, rapidly inject a freshly prepared,

ice-cold 10 mM aqueous solution of sodium borohydride. The molar ratio of NaBH₄ to

K₂PtBr₆ should be at least 10:1 to ensure complete reduction.

Reaction: The solution should immediately change color, indicating the formation of platinum

nanoparticles. Continue stirring for at least 1 hour to ensure the reaction is complete.

Purification: The resulting nanoparticle suspension can be purified by centrifugation and

redispersion in deionized water to remove unreacted reagents and byproducts.

Solution Preparation

Nanoparticle Synthesis Purification

Prepare K₂PtBr₆ Solution Add PVP (Optional)

Rapid Injection & StirringPrepare NaBH₄ Solution Pt(IV) → Pt(0) Nanoparticle Nucleation & Growth Centrifugation Redispersion in DI Water

Click to download full resolution via product page

Fig. 1: Experimental workflow for the colloidal synthesis of platinum nanoparticles.

Thin Film Deposition via Chemical Vapor Deposition
(CVD)
While organometallic precursors are more common for the Chemical Vapor Deposition (CVD)

of platinum thin films, inorganic precursors like K₂PtBr₆ can also be utilized, typically requiring

higher decomposition temperatures.[5][6] The resulting film properties are highly dependent on

the substrate, temperature, and pressure.
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Quantitative Data for Platinum Thin Film Deposition

Precursor
Deposition
Temperature
(°C)

Growth Rate
(Å/cycle)

Substrate Reference

MeCpPtMe₃ 300 0.45 SiO₂/Si [7]

DDAP 280 0.85 SiO₂/Si [8]

Pt(acac)₂ 200 ~0.7 Not specified [8]

Note: Specific data for K₂PtBr₆ is not readily available. The table shows data for commonly

used platinum CVD precursors.

Experimental Protocol: Chemical Vapor Deposition of
Platinum Thin Films
This protocol outlines a general procedure for the CVD of platinum thin films from a solid

precursor like K₂PtBr₆.

Materials and Equipment:

K₂PtBr₆ powder

Substrate (e.g., silicon wafer, quartz)

CVD reactor with a furnace and vacuum system

Carrier gas (e.g., Argon)

Procedure:

Substrate Preparation: Clean the substrate to remove any organic and inorganic

contaminants.

Precursor Loading: Place a small amount of K₂PtBr₆ powder in a crucible within the CVD

reactor, upstream of the substrate.
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System Purge: Evacuate the reactor chamber to a base pressure and then introduce a

carrier gas flow to purge the system.

Deposition:

Heat the substrate to the desired deposition temperature (e.g., 400-600 °C).

Heat the K₂PtBr₆ precursor to a temperature sufficient for sublimation or decomposition.

The vapor is then transported to the substrate by the carrier gas.

The precursor decomposes on the hot substrate surface, forming a platinum thin film.

Cool Down: After the desired film thickness is achieved, turn off the precursor heating and

allow the system to cool down to room temperature under the carrier gas flow.

System Setup

Deposition Process Finalization

Load K₂PtBr₆ Purge Reactor

Place Substrate

Heat Substrate Heat Precursor Precursor Decomposition Thin Film Growth Cool Down

Click to download full resolution via product page

Fig. 2: Generalized workflow for the Chemical Vapor Deposition of platinum films.

Application in Catalysis and Photocatalysis
Materials derived from K₂PtBr₆, particularly platinum nanoparticles, are excellent catalysts for a

variety of chemical reactions, including hydrogenation, oxidation, and reduction reactions.[9] In

photocatalysis, platinum nanoparticles can act as co-catalysts to enhance the efficiency of

hydrogen evolution from water splitting.[10][11]
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Quantitative Data for Catalytic and Photocatalytic
Applications

Catalytic
System

Reaction
Performance
Metric

Value Reference

Tetrahedral Pt

NPs

Hexacyanoferrat

e(III) reduction

Activation

Energy
12 kJ mol⁻¹ [4]

Cubic Pt NPs
Hexacyanoferrat

e(III) reduction

Activation

Energy
23.4 kJ mol⁻¹ [4]

Pt/Cs₃Bi₂Br₉
Photocatalytic H₂

Evolution
H₂ evolution rate ~1.5 µmol h⁻¹ [12]

Pt/Cs₂AgBiBr₆
Photocatalytic H₂

Evolution
H₂ evolution rate ~0.5 µmol h⁻¹ [12]

Experimental Protocol: Photocatalytic Hydrogen
Evolution
This protocol describes a typical setup for evaluating the photocatalytic activity of a K₂PtBr₆-

derived material for hydrogen evolution.

Materials and Equipment:

Photocatalyst (e.g., a semiconductor decorated with Pt nanoparticles derived from K₂PtBr₆)

Sacrificial electron donor (e.g., methanol, triethanolamine)

Quartz reactor vessel

Light source (e.g., Xenon lamp with a solar simulator)

Gas chromatograph (GC) for H₂ detection

Procedure:
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Catalyst Suspension: Disperse a known amount of the photocatalyst in an aqueous solution

containing a sacrificial electron donor.

System Purge: Seal the reactor and purge with an inert gas (e.g., Argon) to remove air.

Irradiation: Irradiate the suspension with the light source while maintaining a constant

temperature and stirring.

Gas Analysis: Periodically, take gas samples from the headspace of the reactor and analyze

the amount of hydrogen produced using a gas chromatograph.

Data Analysis: Calculate the rate of hydrogen evolution, typically in µmol g⁻¹ h⁻¹.
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Experiment Setup
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Fig. 3: Workflow for a photocatalytic hydrogen evolution experiment.

Physical and Electronic Properties of K₂PtBr₆
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K₂PtBr₆ possesses interesting physical and electronic properties that make it a subject of study

in materials physics and for potential applications in optoelectronics.

Tabulated Properties of K₂PtBr₆
Property Value Reference

Crystal Structure Cubic [13]

Space Group Fm-3m [13]

Band Gap 1.1 eV [13]

Refractive Index (at 0 eV) ~2.2 [13]

These application notes and protocols provide a foundation for utilizing K₂PtBr₆ in materials

science research. Researchers are encouraged to adapt and optimize these methods for their

specific applications and to consult the cited literature for further details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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